Cas no 1116681-96-9 (4,5-Dichloro-2-fluorophenylboronic acid, pinacol ester)

• Product Name: 4,5-Dichloro-2-fluorophenylboronic acid, pinacol ester
• CAS No: 1116681-96-9
• MF: C₁₂H₁₄BCl₂FO₂
• MW: 290.953765392303
• MDL: MFCD16660310
• CID: 827870
• Update Time: 2025-05-20

4,5-Dichloro-2-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-Dichloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4,5-Dichloro-2-fluorophenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 4,5-Dichloro-2-fluorophenylboronic acid, pinacol ester
• A-4938
• X1623

• MDL： MFCD16660310
• Inchi： 1S/C12H14BCl2FO2/c1-11(2)12(3,4)18-13(17-11)7-5-8(14)9(15)6-10(7)16/h5-6H,1-4H3
• InChI Key： PMLQYOJKCHQKNC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(B2OC(C)(C)C(C)(C)O2)=C1)F)Cl

Computed Properties

• Exact Mass: 290.04500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 18.46000
• LogP: 3.43170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4,5-Dichloro-2-fluorophenylboronic acid, pinacol ester

Introduction to 4,5-Dichloro-2-fluorophenylboronic acid, pinacol ester (CAS No. 1116681-96-9)

4,5-Dichloro-2-fluorophenylboronic acid, pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 1116681-96-9, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is particularly valued for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The presence of both chlorine and fluorine substituents on the phenyl ring endows the compound with unique electronic and steric properties, making it a versatile intermediate in the synthesis of complex molecular architectures.

The pinacol ester form of this compound enhances its stability and solubility, facilitating its use in a wide range of chemical transformations. In recent years, the demand for high-performance boronic acids has surged due to their pivotal role in drug discovery and development. The 4,5-Dichloro-2-fluorophenylboronic acid, pinacol ester has been employed in the synthesis of novel therapeutic agents, particularly in the design of small-molecule inhibitors targeting various biological pathways.

One of the most compelling applications of this compound is in the development of targeted cancer therapies. Boronic acids are well-known for their ability to interact with enzymes such as kinases, which are often overexpressed in tumor cells. The 4,5-Dichloro-2-fluorophenylboronic acid, pinacol ester has been utilized as a key building block in the synthesis of kinase inhibitors. For instance, recent studies have demonstrated its effectiveness in generating potent inhibitors of tyrosine kinases, which play a crucial role in cancer cell proliferation and survival. The fluorine atom in the phenyl ring contributes to increased metabolic stability and improved binding affinity to the target enzyme.

Moreover, the 4,5-Dichloro-2-fluorophenylboronic acid, pinacol ester has found applications in materials science, particularly in the fabrication of organic electronic devices. Its ability to participate in cross-coupling reactions allows for the construction of conjugated polymers with tailored optoelectronic properties. These polymers are used in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced technologies. The chlorine and fluorine substituents influence the electronic characteristics of the polymer backbone, enabling fine-tuning of device performance.

The synthesis of 4,5-Dichloro-2-fluorophenylboronic acid, pinacol ester typically involves multi-step organic transformations starting from readily available aromatic precursors. The introduction of chlorine and fluorine atoms is achieved through halogenation and fluorination reactions, respectively. The final step involves boronation followed by esterification to yield the desired product. This synthetic route highlights the compound's accessibility while maintaining high purity standards required for pharmaceutical applications.

In academic research, this compound has been instrumental in exploring new synthetic methodologies and understanding reaction mechanisms. For example, studies have focused on optimizing Suzuki-Miyaura cross-coupling conditions to maximize yield and minimize side reactions when using 4,5-Dichloro-2-fluorophenylboronic acid, pinacol ester as a coupling partner. These investigations have not only advanced synthetic techniques but also provided insights into the electronic effects of substituents on reaction outcomes.

The pharmaceutical industry has leveraged this compound's reactivity to develop innovative drug candidates. By serving as a precursor for various heterocyclic structures, it enables chemists to explore diverse chemical spaces for potential therapeutic agents. For instance, derivatives of this boronic acid have been investigated as inhibitors of enzymes involved in inflammatory diseases and infectious disorders. The structural flexibility offered by the chlorine and fluorine substituents allows for precise modulation of biological activity.

Recent advances in computational chemistry have further enhanced the utility of 4,5-Dichloro-2-fluorophenylboronic acid, pinacol ester. Molecular modeling studies have been conducted to predict binding affinities and optimize lead compounds for drug development. These simulations have confirmed that small modifications to the boronic acid moiety can significantly alter its interaction with biological targets, providing valuable guidance for medicinal chemists.

The stability and handling characteristics of this compound make it an attractive choice for industrial applications. Its pinacol ester formulation ensures compatibility with a broad range of solvents commonly used in pharmaceutical synthesis. Additionally, its high purity minimizes impurities that could interfere with downstream processes or affect final product quality.

In conclusion,4,5-Dichloro-2-fluorophenylboronic acid, pinacol ester (CAS No. 1116681-96-9) is a multifunctional organoboron compound with far-reaching implications across multiple scientific disciplines. Its role in pharmaceutical development underscores its importance as a synthetic intermediate capable of generating complex molecular structures with high precision. As research continues to uncover new applications for this compound，its significance is expected to grow further，driving innovation in both academia and industry.